(R)-5,7-difluorochroman-4-amine hydrochloride

• IUPAC Name: (4R)-5,7-difluoro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• InChI: InChI=1S/C9H9F2NO.ClH/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5;/h3-4,7H,1-2,12H2;1H/t7-;/m1./s1
• InChI Key: FMYSMCIYYAKXTC-OGFXRTJISA-N
• Canonical SMILES: C1COC2=C(C1N)C(=CC(=C2)F)F.Cl
• Isomeric SMILES: C1COC2=C([C@@H]1N)C(=CC(=C2)F)F.Cl
• Molecular Formula: C9H10ClF2NO
• DSSTOX Substance ID: DTXSID00721445
• Molecular Weight: 221.63 g/mol
• CAS No.: 1266229-95-1

Description

“®-5,7-difluorochroman-4-amine hydrochloride” likely refers to a compound that contains a chroman ring (a structure found in many bioactive molecules, including Vitamin E) with two fluorine atoms at positions 5 and 7, an amine group at position 4, and a hydrochloride salt form. Hydrochlorides are commonly used in pharmaceuticals to improve water solubility.

Molecular Structure Analysis

The molecular structure of this compound would be based on the chroman backbone, which is a fused ring system incorporating both a benzene ring and a pyran ring. The fluorine atoms would likely influence the electronic properties of the molecule, and the amine could form hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The amine could participate in reactions typical for amines, such as acid-base reactions. The aromatic ring could undergo electrophilic aromatic substitution, although the electron-withdrawing fluorine atoms would decrease its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of fluorine atoms could increase its lipophilicity, while the amine and hydrochloride salt form would increase its water solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many bioactive chroman derivatives interact with biological targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions.

Future Directions

The future directions for this compound would likely involve further studies to determine its biological activity and potential applications. This could include in vitro and in vivo testing, as well as studies to optimize its properties for a particular application.